Cas no 2171891-87-3 (4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol)

• Product Name: 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol
• CAS No: 2171891-87-3
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5565866
• PubChem ID: 165595483
• Update Time: 2025-10-25

4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171891-87-3
• 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol
• EN300-1635215

• Inchi： 1S/C7H12N4O/c1-11-6(3-9-10-11)5-2-8-4-7(5)12/h3,5,7-8,12H,2,4H2,1H3
• InChI Key： XKVWUMQZQJYDNK-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1=CN=NN1C

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63Ų

Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol

Introduction to 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol (CAS No. 2171891-87-3)

4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol (CAS No. 2171891-87-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the 1-methyl-1H-1,2,3-triazol moiety and the pyrrolidin-3-ol scaffold endows this molecule with a combination of biological activities that make it an attractive candidate for further investigation.

The chemical structure of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol is composed of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a 1-methyl-1H-1,2,3-triazole moiety at the 4-position. The triazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The hydroxyl group on the pyrrolidine ring can also participate in hydrogen bonding and contribute to the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to the active site of the enzyme, thereby preventing substrate binding and reducing enzyme activity.

In addition to its enzymatic inhibition properties, 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-3-ol has also been evaluated. Preclinical studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates good oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent.

Safety assessments are an essential part of drug development, and preliminary toxicology studies on 4-(1-methyl-1H-1,2,3-triazol-5-y l)pyrrolidin -3 -o l strong > have shown promising results. In vitro cytotoxicity assays using human cell lines revealed low toxicity at therapeutic concentrations. Additionally, in vivo studies in animal models did not show significant adverse effects at doses up to several times higher than those required for therapeutic efficacy.

The synthesis of 4-(1-methyl - 1 H - 1 , 2 , 3 - triaz ol - 5 - y l )py rroli din - 3 - ol strong > has been optimized to improve yield and purity. Various synthetic routes have been explored, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions and other click chemistry methods. These approaches not only enhance the efficiency of synthesis but also allow for the introduction of functional groups that can be used for further derivatization or conjugation with other molecules.

In conclusion, 4-(1-methyl - 1 H - 1 , 2 , 3 - triaz ol - 5 - y l )py rroli din - 3 - ol (CAS No . 2 0789 0 - 87 - 0) strong > represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its full therapeutic potential across multiple disease areas. As more data becomes available from clinical trials and further preclinical studies, this compound may emerge as a valuable addition to the pharmaceutical arsenal for treating various medical conditions.